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Compound of Interest

Compound Name: 1,6-Naphthyridine

Cat. No.: B1220473 Get Quote

Isomeric Structures of Naphthyridine
There are six structural isomers of naphthyridine, differentiated by the location of the two

nitrogen atoms within the bicyclic framework.[1][2]
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Synthesis & Purification

Physicochemical Testing

Data Analysis & Application

Synthesis of Naphthyridine
(e.g., Skraup Reaction)

Purification
(Crystallization, Chromatography)

Structural Confirmation
(NMR, MS, X-Ray)

Aqueous Solubility
(Shake-Flask Method)
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Application Modeling
(e.g., ADMET Prediction)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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